GW 1929 hydrochloride
GW 1929 hydrochloride
Highly selective orally active peroxisome proliferator-activated receptor (PPAR)γ agonist (pEC50 values are 8.05, < 4 and < 4 for human PPARγ, PPARα and PPARδ receptors respectively). Decreases glucose, fatty acid and triglyceride levels following oral administration in vivo.
Brand Name:
Vulcanchem
CAS No.:
1217466-21-1
VCID:
VC0004388
InChI:
InChI=1S/C30H29N3O4.ClH/c1-33(28-13-7-8-18-31-28)19-20-37-24-16-14-22(15-17-24)21-27(30(35)36)32-26-12-6-5-11-25(26)29(34)23-9-3-2-4-10-23;/h2-18,27,32H,19-21H2,1H3,(H,35,36);1H/t27-;/m0./s1
SMILES:
CN(CCOC1=CC=C(C=C1)CC(C(=O)O)NC2=CC=CC=C2C(=O)C3=CC=CC=C3)C4=CC=CC=N4.Cl
Molecular Formula:
C30H30ClN3O4
Molecular Weight:
532.037
GW 1929 hydrochloride
CAS No.: 1217466-21-1
Inhibitors
VCID: VC0004388
Molecular Formula: C30H30ClN3O4
Molecular Weight: 532.037
| CAS No. | 1217466-21-1 |
|---|---|
| Product Name | GW 1929 hydrochloride |
| Molecular Formula | C30H30ClN3O4 |
| Molecular Weight | 532.037 |
| IUPAC Name | (2S)-2-(2-benzoylanilino)-3-[4-[2-[methyl(pyridin-2-yl)amino]ethoxy]phenyl]propanoic acid;hydrochloride |
| Standard InChI | InChI=1S/C30H29N3O4.ClH/c1-33(28-13-7-8-18-31-28)19-20-37-24-16-14-22(15-17-24)21-27(30(35)36)32-26-12-6-5-11-25(26)29(34)23-9-3-2-4-10-23;/h2-18,27,32H,19-21H2,1H3,(H,35,36);1H/t27-;/m0./s1 |
| Standard InChIKey | KXNKIKXTGRMLEY-YCBFMBTMSA-N |
| SMILES | CN(CCOC1=CC=C(C=C1)CC(C(=O)O)NC2=CC=CC=C2C(=O)C3=CC=CC=C3)C4=CC=CC=N4.Cl |
| Description | Highly selective orally active peroxisome proliferator-activated receptor (PPAR)γ agonist (pEC50 values are 8.05, < 4 and < 4 for human PPARγ, PPARα and PPARδ receptors respectively). Decreases glucose, fatty acid and triglyceride levels following oral administration in vivo. |
| Synonyms | N-(2-Benzoylphenyl)-O-[2-(methyl-2-pyridinylamino)ethyl]-L-tyrosine hydrochloride |
| PubChem Compound | 56972174 |
| Last Modified | Nov 11 2021 |
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